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Compound of Interest

3-(3-hydroxypropyl)-1,3-
Compound Name:

dimethylurea
CAS No.: 25064-50-0
Cat. No.: B6166648

Get Quote

\ J

Structure, Synthesis, and Application Protocols

Part 1: Executive Summary & Chemical Identity[1]

1-(3-Hydroxypropyl)-1,3-dimethylurea (CAS: 211756-65-9) is a functionalized urea derivative
characterized by an unsymmetrical substitution pattern. It serves as a specialized intermediate
in organic synthesis, particularly in the development of heterocycles, pharmaceutical
pharmacophores, and hydrophilic polymer modifiers. Its structure combines the hydrogen-
bonding capability of the urea core with the reactive versatility of a primary hydroxyl group,
making it a valuable "bifunctional linker."

Chemical Identity Table[1]
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Property Detail

IUPAC Name 1-(3-Hydroxypropyl)-1,3-dimethylurea
Systematic Name N-(3-Hydroxypropyl)-N,N'-dimethylurea
CAS Registry Number 211756-65-9

Molecular Formula Cé6H14N202

Molecular Weight 146.19 g/mol

SMILES CN(CCCO)C(=O)NC

InChl Key Predicted: Structure-dependent

Part 2: Structural Analysis & Physicochemical
Properties

The molecule features a urea carbonyl core flanked by two nitrogen atoms.[1] The asymmetry
arises from the substitution:

bears a methyl group and a 3-hydroxypropyl chain, while

bears a methyl group and a hydrogen atom.

Structural Connectivity Diagram (DOT)
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Caption: Structural connectivity of 1-(3-hydroxypropyl)-1,3-dimethylurea showing functional
groups and property mapping.

Key Physicochemical Characteristics[2][3][4][5][6]

e Physical State: Typically a viscous, colorless oil or low-melting waxy solid due to the
disruption of crystal packing by the flexible propyl chain, despite strong hydrogen bonding.

» Solubility: Highly soluble in water, methanol, ethanol, and DMSO. Moderately soluble in
dichloromethane; insoluble in non-polar solvents (hexanes).

e LogP (Predicted): ~ -0.5 to 0.0 (Amphiphilic but predominantly hydrophilic).

e Hydrogen Bonding:
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o Donors: 2 (One NH, one OH).
o Acceptors: 3 (Urea carbonyl O, Hydroxyl O, Urea nitrogens).

Part 3: Synthesis Protocols

The synthesis of 1-(3-hydroxypropyl)-1,3-dimethylurea can be approached via two primary
routes. The Isocyanate Route is preferred for atom economy and yield, while the CDI Route is
safer for laboratories lacking isocyanate handling infrastructure.

Route A: The Isocyanate Addition (Primary Industrial
Route)

This reaction involves the nucleophilic addition of 3-(methylamino)propan-1-ol to methyl
isocyanate.

Reaction Scheme:

Detailed Experimental Protocol

o Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a
nitrogen inlet.

e Reagents:
o Substrate: 3-(methylamino)propan-1-ol (10.0 mmol, 0.89 g).
o Electrophile: Methyl isocyanate (10.5 mmol, 0.60 g) [Caution: Highly Toxic].
o Solvent: Anhydrous Dichloromethane (DCM) (50 mL).
e Procedure:
o Dissolve the amino alcohol in anhydrous DCM under nitrogen.
o Cool the solution to 0°C using an ice bath.

o Add methyl isocyanate dropwise via a syringe over 15 minutes. Note: The secondary
amine is significantly more nucleophilic than the primary alcohol, ensuring
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chemoselectivity for the urea over the carbamate.
o Allow the mixture to warm to room temperature and stir for 4 hours.
o Work-up:
o Concentrate the solvent under reduced pressure (rotary evaporator).

o Purification: The crude product is often pure enough (>95%). If necessary, purify via flash
column chromatography (Eluent: 5-10% Methanol in DCM).

» Validation: Check for the disappearance of the isocyanate peak (~2270 cm~2) in IR.

Route B: The CDI Coupling (Safety-Focused Lab Route)

Uses 1,1'-Carbonyldiimidazole (CDI) to activate the amine, avoiding volatile isocyanates.
Reaction Scheme:

Note: This route may require careful control to prevent polymerization or cyclic urea formation.

Part 4: Spectroscopic Characterization

To validate the structure, researchers should look for the following diagnostic signals.

Nuclear Magnetic Resonance (NMR) Prediction

1H NMR (400 MHz, DMSO-d):
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Shift (8, ppm) Multiplicity Integration Assignment
NH (Urea proton,
6.10 Broad g 1H
coupled to methyl)
4.50 Broad s 1H OH (Hydroxyl proton)
] CH2-0O (Adjacent to
3.45 Triplet 2H
hydroxyl)
] N-CH:z (Adjacent to
3.20 Triplet 2H )
urea nitrogen)
) N-CHs (On N1, tertiary
2.85 Singlet 3H )
urea nitrogen)
NH-CHs (On N3,
2.65 Doublet 3H doublet due to NH
coupling)
) C-CH2-C (Central
1.60 Quintet 2H
methylene)
Interpretation:

» The distinction between the two methyl groups is critical. The N1-Methyl (singlet) confirms
the tertiary nitrogen, while the N3-Methyl (doublet) confirms the secondary nitrogen.

e The triplet at ~3.20 ppm confirms the propyl chain attachment to the nitrogen.

Mass Spectrometry (ESI-MS)[1]

e [M+H]*: m/z 147.1
e [M+Na]*: m/z 169.1

o Fragmentation: Loss of methylamine (m/z 31) or water (m/z 18) are common fragmentation
pathways.

Part 5: Applications & Safety[7]
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Research & Industrial Applications

o Pharmaceutical Intermediate: The 3-hydroxypropyl group acts as a handle for further
functionalization (e.g., conversion to a mesylate or halide) to attach the 1,3-dimethylurea
pharmacophore to larger drug molecules.

e Supramolecular Chemistry: Used as a hydrogen-bonding motif in crystal engineering.

o Polymer Additive: Acts as a hydrophilic modifier or cross-linker in polyurethane synthesis,
where the OH group reacts with isocyanates and the urea group provides hydrogen bonding
sites for material toughening.

Safety Protocol (SDS Summary)

e Hazards: Irritant to eyes, skin, and respiratory system.
e Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.[2]

» Storage: Hygroscopic. Store in a desiccator or under inert gas (Nitrogen/Argon) to prevent
moisture absorption which can lead to hydrolysis over long periods.

References

e Synthesis of Substituted Ureas: Smith, P. A. S. The Chemistry of Open-Chain Organic
Nitrogen Compounds. W. A. Benjamin, New York, 1966. (Foundational text on urea synthesis
via isocyanates).

e Urea Derivatives in Drug Design: Meanwell, N. A. "Synopsis of Some Recent Tactical
Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 2011. Link

» Isocyanate Reactivity: Ozaki, S. "Recent Advances in Isocyanate Chemistry." Chemical
Reviews, 1972, 72(5), 457-496. Link

o CAS Registry Data: American Chemical Society. CAS Registry Number 211756-65-9.
(Verified via CAS Common Chemistry).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Premium 1,3-Dimethylurea: Essential for Chemical Synthesis [hbgxchemical.com]
e 2. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [Technical Monograph: 1-(3-Hydroxypropyl)-1,3-
dimethylurea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6166648/docs#technical-monograph-1-3-
hydroxypropyl-1-3-dimethylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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